Cas no 1291844-06-8 (methyl 6-fluoro-1,1-dioxo-4-[4-(trifluoromethoxy)phenyl]-4H-1lambda6,4-benzothiazine-2-carboxylate)

• Product Name: methyl 6-fluoro-1,1-dioxo-4-[4-(trifluoromethoxy)phenyl]-4H-1lambda6,4-benzothiazine-2-carboxylate
• CAS No: 1291844-06-8
• MF: C₁₇H₁₁F₄NO₅S
• MW: 417.331557512283
• CID: 5345146
• Update Time: 2025-06-11

methyl 6-fluoro-1,1-dioxo-4-[4-(trifluoromethoxy)phenyl]-4H-1lambda6,4-benzothiazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-fluoro-4-[4-(trifluoromethoxy)phenyl]-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide
• methyl 6-fluoro-1,1-dioxo-4-[4-(trifluoromethoxy)phenyl]-4H-1lambda6,4-benzothiazine-2-carboxylate
• STL096063
• methyl 6-fluoro-1,1-dioxo-4-[4-(trifluoromethoxy)phenyl]-1lambda6,4-benzothiazine-2-carboxylate
• methyl 6-fluoro-4-(4-(trifluoromethoxy)phenyl)-4H-benzo[b][1,4]thiazine-2-carboxylate 1,1-dioxide

• Inchi： 1S/C17H11F4NO5S/c1-26-16(23)15-9-22(11-3-5-12(6-4-11)27-17(19,20)21)13-8-10(18)2-7-14(13)28(15,24)25/h2-9H,1H3
• InChI Key： FPEUXEQMAOKJMI-UHFFFAOYSA-N
• SMILES： S1(C(C(=O)OC)=CN(C2C=CC(=CC=2)OC(F)(F)F)C2C=C(C=CC1=2)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 725
• XLogP3: 4
• Topological Polar Surface Area: 81.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on methyl 6-fluoro-1,1-dioxo-4-[4-(trifluoromethoxy)phenyl]-4H-1lambda6,4-benzothiazine-2-carboxylate

Introduction to Methyl 6-fluoro-1,1-dioxo-4-[4-(trifluoromethoxy)phenyl]-4H-1lambda6,4-benzothiazine-2-carboxylate (CAS No. 1291844-06-8)

Methyl 6-fluoro-1,1-dioxo-4-[4-(trifluoromethoxy)phenyl]-4H-1lambda6,4-benzothiazine-2-carboxylate, identified by its CAS number 1291844-06-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiazine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple fluorinated and methoxy substituents enhances its pharmacological potential, making it a subject of intense study for developing novel therapeutic agents.

The molecular structure of this compound features a benzothiazine core with a fluoro-substituted ring and a trifluoromethoxyphenyl group at the 4-position. This arrangement not only contributes to its unique chemical properties but also influences its interactions with biological targets. The fluoro group, in particular, is known to modulate metabolic stability and binding affinity, while the trifluoromethoxy group enhances lipophilicity and bioavailability. These features make the compound an attractive candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on benzothiazine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that these compounds exhibit potent anti-inflammatory, antiviral, and anticancer properties. Specifically, derivatives with fluorinated and methoxy substituents have shown enhanced activity against certain enzymes and receptors involved in disease pathways. The compound under discussion is no exception and has been the subject of several preclinical studies aimed at elucidating its pharmacological profile.

One of the most compelling aspects of Methyl 6-fluoro-1,1-dioxo-4-[4-(trifluoromethoxy)phenyl]-4H-1lambda6,4-benzothiazine-2-carboxylate is its potential as a scaffold for drug development. The benzothiazine core provides a stable framework that can be modified to target specific biological processes. Researchers have been particularly interested in its ability to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Additionally, the compound's structure suggests it may interact with other targets involved in cancer progression, making it a promising candidate for oncology research.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine and methoxy groups necessitates specialized synthetic techniques to achieve optimal regioselectivity. Advances in synthetic methodologies have enabled researchers to produce complex molecules like this one with increasing efficiency, which has accelerated the pace of drug discovery.

Recent studies have also highlighted the importance of computational chemistry in understanding the behavior of such compounds. Molecular modeling techniques have been employed to predict binding affinities and metabolic pathways, providing valuable insights into their potential therapeutic applications. These computational approaches complement experimental data and have significantly reduced the time required to identify promising candidates for further development.

The pharmacokinetic properties of Methyl 6-fluoro-1,1-dioxo-4-[4-(trifluoromethoxy)phenyl]-4H-1lambda6,4-benzothiazine-2-carboxylate are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic characteristics, including good solubility and moderate bioavailability, which are essential for developing an effective drug formulation.

In conclusion, Methyl 6-fluoro-1,1-dioxo-4-[4-(trifluoromethoxy)phenyl]-4H-1lambda6,4-benzothiazine-2-carboxylate (CAS No. 1291844-06-8) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover its potential applications, this compound is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.